Methylbenzoprim

• CAS RN: 118344-71-1
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 5-[4-[benzyl(methyl)amino]-3-nitrophenyl]-6-ethylpyrimidine-2,4-diamine
• InChI: InChI=1S/C20H22N6O2/c1-3-15-18(19(21)24-20(22)23-15)14-9-10-16(17(11-14)26(27)28)25(2)12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3,(H4,21,22,23,24)
• InChI Key: NUFNKYNBZYIQDG-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(C)CC3=CC=CC=C3)[N+](=O)[O-]
• synonyms: methylbenzoprim

Description

Methylbenzoprim is a chemical compound that belongs to the class of benzodiazepines. It is a psychoactive drug that has been extensively studied for its potential therapeutic applications in various neurological disorders. Methylbenzoprim is known for its anxiolytic, sedative, and hypnotic properties, which make it an attractive candidate for the treatment of anxiety, insomnia, and other related disorders.

Mechanism of Action

Methylbenzoprim works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that helps to reduce the activity of the central nervous system. By enhancing the activity of GABA, Methylbenzoprim can help to reduce anxiety, induce sedation, and promote sleep.
Biochemical and Physiological Effects:
Methylbenzoprim has a number of biochemical and physiological effects on the body. It has been shown to reduce the activity of the central nervous system, which can help to reduce anxiety and induce sedation. Methylbenzoprim can also promote sleep by increasing the duration of non-REM sleep. In addition, Methylbenzoprim has been shown to have anticonvulsant properties, which make it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

Methylbenzoprim has a number of advantages for use in lab experiments. It is a well-studied compound that has been extensively characterized for its biochemical and physiological effects. Methylbenzoprim is also relatively easy to synthesize and purify, which makes it a convenient compound for use in lab experiments. However, there are also some limitations to the use of Methylbenzoprim in lab experiments. It can be difficult to control the dose of Methylbenzoprim, which can lead to variability in experimental results. In addition, Methylbenzoprim has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on Methylbenzoprim. One area of interest is the potential use of Methylbenzoprim in the treatment of epilepsy. Further research is needed to determine the optimal dose and treatment regimen for Methylbenzoprim in this context. Another area of interest is the potential use of Methylbenzoprim in the treatment of depression and schizophrenia. These disorders are complex and multifactorial, and further research is needed to determine the potential efficacy of Methylbenzoprim in these contexts. Finally, there is also potential for the development of new analogs of Methylbenzoprim that may have improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of Methylbenzoprim involves the reaction of 2-amino-5-chlorobenzophenone with methyl iodide in the presence of a strong base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain pure Methylbenzoprim.

Scientific Research Applications

Methylbenzoprim has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to be effective in the treatment of anxiety, insomnia, and other related disorders. Methylbenzoprim has also been studied for its potential use in the treatment of epilepsy, depression, and schizophrenia.